Cas no 24508-11-0 ((±)-13-Ethyl-17α-hydroxy-3-methoxy-8,14-secogona-1,3,5(10),9(11)-tetraen-14-one)

(±)-13-Ethyl-17α-hydroxy-3-methoxy-8,14-secogona-1,3,5(10),9(11)-tetraen-14-one structure
24508-11-0 structure
Product Name:(±)-13-Ethyl-17α-hydroxy-3-methoxy-8,14-secogona-1,3,5(10),9(11)-tetraen-14-one
CAS No:24508-11-0
Molecular Formula:C25H45NO19S
Molecular Weight:695.68510890007
CID:5688857
PubChem ID:5288480

(±)-13-Ethyl-17α-hydroxy-3-methoxy-8,14-secogona-1,3,5(10),9(11)-tetraen-14-one Properties

Names and Identifiers

    • 24508-11-0
    • (2S,3R,4S,5S,6S)-5-amino-2-[(2R,3S,4R,5R,6S)-6-[(2R,3S,4R,5R,6S)-6-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl]sulfanyl-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4-diol
    • (±)-13-Ethyl-17α-hydroxy-3-methoxy-8,14-secogona-1,3,5(10),9(11)-tetraen-14-one
    • InChIKey： ZNWQDVDSQFQNRV-HJPISQEMSA-N
    • Inchi： 1S/C25H45NO19S/c1-39-22-17(37)14(34)21(9(5-30)42-22)46-25-18(38)13(33)20(8(4-29)43-25)45-24-16(36)12(32)19(7(3-28)41-24)44-23-15(35)11(31)10(26)6(2-27)40-23/h6-25,27-38H,2-5,26H2,1H3/t6-,7-,8-,9-,10-,11+,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23+,24+,25+/m1/s1
    • SMILES： S([C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)N)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 695.23064938g/mol
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 21
  • Rotatable Bond Count: 11
  • Monoisotopic Mass: 695.23064938g/mol
  • Heavy Atom Count: 46
  • Complexity: 946
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 20
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: -7.9
  • Topological Polar Surface Area: 359Ų

(±)-13-Ethyl-17α-hydroxy-3-methoxy-8,14-secogona-1,3,5(10),9(11)-tetraen-14-one Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
E918975-5mg
(±)-13-Ethyl-17α-hydroxy-3-methoxy-8,14-secogona-1,3,5(10),9(11)-tetraen-14-one
 24508-11-0
5mg
 $397.00 2023-05-18

(±)-13-Ethyl-17α-hydroxy-3-methoxy-8,14-secogona-1,3,5(10),9(11)-tetraen-14-one Related Literature

Related Categories

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